Cas no 68282-25-7 (1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester)

• Product Name: 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester
• CAS No: 68282-25-7
• MF: C₁₄H₂₁NO₇
• MW: 315.319044828415
• CID: 3161805
• PubChem ID: 71367437
• Update Time: 2025-10-28

1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(butanoylamino)methyl]-1-ethoxy-1-oxopent-3-en-2-yl]oxy-2-oxoacetate
• 1-[1-(Ethoxycarbonyl)-2-[(1-oxobutyl)amino]-1-propen-1-yl] Ethanedioic Acid 2-Ethyl Ester
• VardefilImpurity21
• Ethanedioic acid, 1-(ethoxycarbonyl)-2-[(1-oxobutyl)amino]-1-propenylethyl ester
• 1-(Ethoxycarbonyl)-2-[(1-oxobutyl)amino]-1-propenyl Ethanedioic Acid Ethyl Ester
• 68282-25-7
• DTXSID10790561
• {[2-(Butanamidomethyl)-1-ethoxy-1-oxopent-3-en-2-yl]oxy}(oxo)acetate
• AKOS030255064
• 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester

• Inchi： 1S/C14H21NO7/c1-5-8-10(16)15-9(4)11(12(17)20-6-2)22-14(19)13(18)21-7-3/h5-8H2,1-4H3,(H,15,16)/b11-9-
• InChI Key： VWWVIKPUDAUOQX-LUAWRHEFSA-N
• SMILES： C(O/C(/C(OCC)=O)=C(\NC(=O)CCC)/C)(=O)C(OCC)=O

Computed Properties

• Exact Mass: 314.12397698Da
• Monoisotopic Mass: 314.12397698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides

Additional information on 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester

Comprehensive Overview of 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester (CAS No. 68282-25-7)

1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester (CAS No. 68282-25-7) is a complex organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of ethanedioic acid and features a unique combination of functional groups that contribute to its diverse chemical properties and potential therapeutic applications.

The structure of 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester includes an ethoxycarbonyl group, an amino group, and a propenyl moiety, all of which are crucial for its reactivity and biological activity. The presence of these functional groups allows the compound to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties, which could be beneficial in the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the modulation of key enzymes and signaling pathways involved in inflammation and pain perception.

In addition to its therapeutic potential, 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester has been investigated for its use as a building block in the synthesis of more complex organic molecules. Its unique structure makes it an attractive candidate for the development of new materials with enhanced physical and chemical properties. For instance, researchers have explored its use in the synthesis of polymers with improved mechanical strength and thermal stability.

The synthesis of 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester typically involves a multi-step process that includes the formation of key intermediates such as ethoxycarbonyl derivatives and amino acids. The reaction conditions are carefully controlled to ensure high yields and purity, which are essential for both research and industrial applications.

In terms of safety and handling, it is important to note that while 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester is not classified as a hazardous material, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester is another important consideration. Efforts are being made to develop more sustainable synthesis methods that reduce waste generation and minimize the use of harmful solvents. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound align with environmental standards.

In conclusion, 1-1-(Ethoxycarbonyl)-2-(1-oxobutyl)amino-1-propen-1-yl Ethanedioic Acid 2-Ethyl Ester (CAS No. 68282-25-7) is a versatile compound with significant potential in both research and industrial applications. Its unique chemical structure and functional groups make it an important intermediate in the synthesis of more complex molecules, while its biological activity holds promise for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in the rapidly evolving field of medicinal chemistry.